Cas no 4927-37-1 (5-phenyl-5-methyl hexanone-3)

5-phenyl-5-methyl hexanone-3 structure
5-phenyl-5-methyl hexanone-3 structure
Product name:5-phenyl-5-methyl hexanone-3
CAS No:4927-37-1
MF:C14H20O
MW:204.30800
CID:932307
PubChem ID:20529857

5-phenyl-5-methyl hexanone-3 Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-5-methyl hexanone-3
    • 5-PHENYL-5-METHYL-3-HEXANONE
    • 2,5-Dimethyl-2-phenyl-4-hexanon
    • DAMASCOL,4
    • 2,5-Dimethyl-5-phenylhexan-3-one
    • 4927-37-1
    • DTXSID801318341
    • SCHEMBL10975577
    • Inchi: InChI=1S/C14H20O/c1-11(2)13(15)10-14(3,4)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
    • InChI Key: ASWPPZVTWXWGFU-UHFFFAOYSA-N
    • SMILES: CC(C)C(=O)CC(C)(C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 204.15100
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.57940

5-phenyl-5-methyl hexanone-3 Related Literature

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